Cas no 1211601-34-1 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 1211601-34-1
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6014124
• PubChem ID: 45512612
• Update Time: 2025-10-28

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• 1211601-34-1
• F2496-1415
• AKOS024653033
• (5-(furan-2-yl)isoxazol-3-yl)methyl 5-oxo-1-(o-tolyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C20H18N2O5/c1-13-5-2-3-6-16(13)22-11-14(9-19(22)23)20(24)26-12-15-10-18(27-21-15)17-7-4-8-25-17/h2-8,10,14H,9,11-12H2,1H3
• InChI Key： RYVRZTBJJBDZRN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(=O)CC(C(OCC2C=C(C3=CC=CO3)ON=2)=O)C1

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate

Recent Advances in the Study of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 1211601-34-1)

The compound 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 1211601-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique heterocyclic structure, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the exploration of this compound's potential as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting a possible role in the treatment of chronic inflammatory diseases. Additionally, molecular docking studies have revealed its high affinity for specific protein targets involved in inflammatory pathways, further supporting its therapeutic potential.

Another significant advancement is the development of more efficient synthetic routes for 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate. Researchers have successfully optimized reaction conditions to improve yield and purity, which is crucial for scaling up production for preclinical and clinical studies. These improvements have also facilitated the synthesis of analogs, enabling structure-activity relationship (SAR) studies to identify more potent derivatives.

Recent in vivo studies have further validated the compound's pharmacological profile. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown that this molecule can cross the blood-brain barrier and exert neuroprotective effects. These findings open new avenues for its application in central nervous system (CNS) disorders, although further studies are needed to fully understand its safety and efficacy profiles.

In conclusion, the ongoing research on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 1211601-34-1) highlights its potential as a versatile therapeutic agent. Its anti-inflammatory and neuroprotective properties, coupled with advancements in synthetic chemistry, position it as a promising candidate for future drug development. Continued investigations are essential to translate these findings into clinical applications, addressing unmet medical needs in various disease areas.